N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide

• IUPAC Name: N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide
• InChI: InChI=1S/C14H13N3O3S/c1-10(11-6-3-2-4-7-11)17-21(18,19)13-9-5-8-12-14(13)16-20-15-12/h2-10,17H,1H3
• InChI Key: ORCLZIKNWGVNCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC=CC3=NON=C32
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide, also known as PEBD, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in cancer cell growth. N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects
N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide has been shown to have low toxicity in vitro, making it a promising candidate for further development as a therapeutic agent. In addition, N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide has been shown to have good water solubility, which is important for its potential applications in bioimaging and cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide is its versatility, as it can be used in a variety of applications. However, one limitation is that the synthesis of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide is relatively complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide. One direction is the development of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide-based fluorescent probes for the detection of other analytes, such as proteins and nucleic acids. Another direction is the optimization of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide as a therapeutic agent for cancer treatment, including the development of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide-based drug delivery systems. Finally, the development of new synthetic routes for N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide could lead to improved yields and lower costs, making it more accessible for research and development.

Synthesis Methods

The synthesis of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide involves the reaction of 2-aminobenzoxazole with phenylethylsulfonyl chloride in the presence of a base. The yield of N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide is typically around 50-60%, and the compound can be purified using column chromatography.

Scientific Research Applications

N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide has been studied for its potential applications in various fields, including fluorescence sensing, bioimaging, and cancer therapy. In fluorescence sensing, N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide has been used as a probe for the detection of metal ions and amino acids. In bioimaging, N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide has been used as a fluorescent dye for imaging cancer cells. In cancer therapy, N-(1-phenylethyl)-2,1,3-benzoxadiazole-4-sulfonamide has shown potential as a therapeutic agent due to its ability to inhibit the growth of cancer cells.